2-Bromo-N-phenylpropanamide
Overview
Description
2-Bromo-N-phenylpropanamide is a chemical compound with the molecular formula C9H10BrNO . It is an intermediate in the synthesis of Diampromide Hydrochloride, which is a ring-opened analog of Fentanyl . Fentanyl is an opioid analgesic with potency similar to morphine .
Synthesis Analysis
Enantiomeric 2-bromopropanamides react with primary, secondary, or tertiary aliphatic amines in toluene at room temperature, yielding the corresponding secondary or tertiary amino, or quaternary ammonium amide . The supernatant was pipetted from the formed AgBr and EtZNHZ+CF3S03-, concentrated, and purified by column chromatography .Molecular Structure Analysis
The molecular weight of 2-Bromo-N-phenylpropanamide is 228.09 . The linear formula of this compound is CH3CH (Br)CONHC6H5 .Chemical Reactions Analysis
2-Bromo-N-phenylpropanamide is an intermediate in the synthesis of Diampromide Hydrochloride . It reacts with primary, secondary, or tertiary aliphatic amines in toluene at room temperature .Physical And Chemical Properties Analysis
2-Bromo-N-phenylpropanamide is a solid substance at room temperature . It has a melting point of 98-102 °C .Scientific Research Applications
Enantioselective Reactions
One of the key applications of 2-Bromo-N-phenylpropanamide is in enantioselective reactions. These reactions involve the synthesis of chiral molecules, which are molecules that cannot be superimposed on their mirror images. In a study, 2-Bromo-N-phenylpropanamide was used in reactions with primary, secondary, or tertiary amines to yield the corresponding secondary or tertiary amino, or quaternary ammonium amide .
Synthesis of Alanine Amides
2-Bromo-N-phenylpropanamide has been used in the synthesis of alanine amides . Alanine amides are derivatives of the amino acid alanine and have potential applications in biological studies.
Research and Development in Life Sciences
2-Bromo-N-phenylpropanamide is used in research and development in life sciences . It is provided by specialist distributors serving life science research.
Early Discovery Research
Sigma-Aldrich provides 2-Bromo-N-phenylpropanamide to early discovery researchers as part of a collection of unique chemicals . This suggests its potential use in early-stage research and development in various fields of science.
Synthetic Organic Compound Research
As a synthetic organic compound, 2-Bromo-N-phenylpropanamide is used in research related to synthetic organic chemistry. This field involves the creation of new organic compounds, which can have a wide range of applications in medicine, materials science, and other areas.
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound is an intermediate in the synthesis of diampromide hydrochloride , a ring-opened analog of Fentanyl , which is an opioid analgesic with potency similar to morphine
Mode of Action
It’s known that enantiomeric 2-bromopropanamides react with primary, secondary, or tertiary aliphatic amines in toluene at room temperature, yielding the corresponding secondary or tertiary amino, or quaternary ammonium amide . The reaction can yield products in high yield and enantiomeric excess (e.e.) when the reacting amines are good nucleophiles .
Biochemical Pathways
Given its role as an intermediate in the synthesis of opioid analgesics , it can be inferred that it may influence the opioid signaling pathway
Result of Action
Given its role as an intermediate in the synthesis of opioid analgesics , it can be inferred that it may have analgesic effects
properties
IUPAC Name |
2-bromo-N-phenylpropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO/c1-7(10)9(12)11-8-5-3-2-4-6-8/h2-7H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPPUMGDCQYPOSM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801023340 |
Source
|
| Record name | 2-Bromo-N-phenylpropanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801023340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-N-phenylpropanamide | |
CAS RN |
42308-20-3, 94347-34-9 |
Source
|
| Record name | 2-Bromo-N-phenylpropanamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=42308-20-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Propionanilide, 2-bromo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042308203 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 42308-20-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=179502 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Bromo-N-phenylpropanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801023340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-N-phenylpropionamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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